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Compound of Interest

Compound Name: Jarin-1

Cat. No.: B15559560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of

Jarin-1, a selective inhibitor of jasmonic acid-amido synthetase (JAR1). Jarin-1 serves as a

valuable chemical tool for studying jasmonate signaling pathways in plants.[1][2]

Introduction
Jarin-1 is a small molecule inhibitor that specifically targets JAR1, an enzyme responsible for

the biosynthesis of the bioactive hormone (+)-7-iso-jasmonoyl-L-isoleucine (JA-Ile) from

jasmonic acid (JA).[1][3] By inhibiting JAR1, Jarin-1 effectively blocks the downstream

signaling cascade regulated by JA-Ile, which plays a crucial role in plant defense and

development.[1][2] Its targeted mode of action makes it an essential tool for dissecting the

complexities of jasmonate signaling.

Physicochemical Properties
A summary of the key physicochemical properties of Jarin-1 is presented in the table below.
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Property Value Reference

Molecular Formula C₂₈H₂₉N₃O₄ [3]

Molecular Weight 471.55 g/mol [3]

CAS Number 1212704-51-2 [3]

Appearance White to off-white solid [3]

Purity ≥98% [4]

IC₅₀ 3.8 μM for JAR1 [3][4]

Stock Solution Preparation
Proper preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results. Jarin-1 is soluble in DMSO and can be formulated for both in vitro and in

vivo applications.

In Vitro Stock Solution (DMSO)
For most in vitro assays, Jarin-1 can be dissolved in dimethyl sulfoxide (DMSO).

Protocol:

To prepare a 10 mM stock solution, add 2.12 mL of DMSO to 10 mg of Jarin-1 powder.

If necessary, use sonication to fully dissolve the compound.[3][5] Note that hygroscopic

DMSO can affect solubility, so it is recommended to use a fresh, unopened bottle of DMSO.

[3]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Solubility in DMSO:

Concentration (mg/mL) Molar Concentration (mM) Notes

33.33 70.68
Ultrasonic assistance may be

needed.[3][4][5]
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In Vivo Formulations
For animal or whole-plant studies, Jarin-1 can be prepared in various formulations to ensure

solubility and bioavailability. It is recommended to prepare these solutions fresh on the day of

use.[3]

Formulation 1: PEG300, Tween-80, and Saline

This formulation is suitable for many in vivo applications.

Protocol:

Prepare a 25.0 mg/mL stock solution of Jarin-1 in DMSO.

To prepare 1 mL of the final formulation, take 100 µL of the Jarin-1 DMSO stock.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Finally, add 450 µL of saline to bring the total volume to 1 mL.[3][4]

Formulation 2: SBE-β-CD in Saline

This formulation utilizes a cyclodextrin to enhance solubility.

Protocol:

Prepare a 25.0 mg/mL stock solution of Jarin-1 in DMSO.

Prepare a 20% (w/v) solution of SBE-β-CD in saline.

To prepare 1 mL of the final formulation, add 100 µL of the Jarin-1 DMSO stock to 900 µL of

the 20% SBE-β-CD solution and mix well.[4]

Formulation 3: Corn Oil

For oral or other routes where an oil-based vehicle is preferred.
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Protocol:

Prepare a 25.0 mg/mL stock solution of Jarin-1 in DMSO.

To prepare 1 mL of the final formulation, add 100 µL of the Jarin-1 DMSO stock to 900 µL of

corn oil and mix thoroughly.[3][4]

Solubility in In Vivo Formulations:

Formulation Solubility

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 2.5 mg/mL (5.30 mM)

10% DMSO, 90% (20% SBE-β-CD in Saline) ≥ 2.5 mg/mL (5.30 mM)

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (5.30 mM)

Storage and Stability
Proper storage of Jarin-1 is essential to maintain its activity.

Form Storage Temperature Stability

Solid Powder -20°C 3 years

4°C 2 years

In Solvent (DMSO) -80°C 6 months

-20°C 1 month

Data compiled from multiple sources.[3][4][5][6]

General Storage Recommendations:

Store solid Jarin-1 in a dry, dark place.[6]

For stock solutions, it is highly recommended to aliquot into single-use volumes to minimize

freeze-thaw cycles.[3]
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Before use, allow the vial to warm to room temperature for at least 60 minutes before

opening to prevent condensation.

Mechanism of Action and Signaling Pathway
Jarin-1 acts by inhibiting the enzyme JAR1, which catalyzes the conjugation of jasmonic acid

(JA) to isoleucine (Ile) to form the biologically active JA-Ile.[2] JA-Ile then binds to its receptor, a

complex formed by COI1 and a JAZ repressor protein, leading to the degradation of the JAZ

protein and the activation of downstream transcription factors that regulate jasmonate-

responsive genes. By blocking the synthesis of JA-Ile, Jarin-1 prevents the activation of this

signaling pathway.
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Jarin-1 inhibits the JAR1 enzyme, blocking JA-Ile synthesis and downstream signaling.
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Experimental Protocols
The following is an example of a root growth inhibition assay used to test the efficacy of Jarin-
1. The effect of Jarin-1 can be species-specific, so it is advisable to test its functionality in the

plant species of interest.[7]

Root Growth Inhibition Assay in Arabidopsis thaliana
Objective: To assess the ability of Jarin-1 to rescue the root growth inhibition caused by methyl

jasmonate (MeJA).

Materials:

Arabidopsis thaliana seeds

Murashige and Skoog (MS) agar plates

MeJA stock solution

Jarin-1 stock solution (in DMSO)

Sterile water

Growth chamber

Workflow:

Workflow for the root growth inhibition assay.

Protocol:

Surface sterilize Arabidopsis thaliana seeds and stratify at 4°C for 2-3 days.

Germinate seeds on MS agar plates in a growth chamber under long-day conditions (16 h

light / 8 h dark) at 22°C.

After 4-5 days, transfer seedlings of uniform size to fresh MS plates containing the following

treatments:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15559560?utm_src=pdf-body
https://www.benchchem.com/product/b15559560?utm_src=pdf-body
https://www.benchchem.com/product/b15559560?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10761063/
https://www.benchchem.com/product/b15559560?utm_src=pdf-body
https://www.benchchem.com/product/b15559560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control (vehicle, e.g., DMSO)

10 µM MeJA

10 µM Jarin-1

10 µM MeJA + 10 µM Jarin-1

Incubate the plates vertically in the growth chamber for an additional 7-10 days.

Measure the length of the primary root for each seedling.

Statistically analyze the data to determine if Jarin-1 can alleviate the root growth inhibition

caused by MeJA.

Expected Results:

Treatment Expected Outcome

Control Normal root growth.

MeJA Significant inhibition of primary root growth.

Jarin-1
Minimal to no effect on root growth at

appropriate concentrations.[7]

MeJA + Jarin-1
Partial or full rescue of the root growth inhibition

observed with MeJA alone.[7]

Note: The optimal concentration of Jarin-1 and MeJA may vary depending on the plant species

and experimental conditions. A dose-response experiment is recommended to determine the

optimal concentrations. For instance, in some species, higher concentrations of Jarin-1 (e.g.,

30 µM) might be necessary, while in others, it may not be effective.[7][8]

Concluding Remarks
Jarin-1 is a powerful tool for the study of jasmonate signaling. Adherence to proper preparation

and storage protocols is crucial for its effective use. The provided protocols and data serve as a

comprehensive guide for researchers utilizing Jarin-1 in their experiments. It is important to
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empirically determine the optimal working concentrations and to verify the activity of Jarin-1 in

the specific biological system under investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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